Norfluoxetine-d5 Hydrochloride
Norfluoxetine-d5 Hydrochloride
Norfluoxetine-d5 is intended for use as an internal standard for the quantification of norfluoxetine by GC- or LC-MS. Norfluoxetine is an active metabolite of the antidepressant fluoxetine. It is formed from fluoxetine by the cytochrome P450 (CYP) isoforms CYP2C9, CYP2C19, and CYP3A. Norfluoxetine inhibits serotonin (5-HT) uptake in rat brain synaptosomal membrane preparations (Ki = 44.7 nM) and isolated human platelets (IC50 = ~15 nM). It has been found in the tissues of fish exposed to wastewater effluent.
Norfluoxetine-d5 HCl is a labelled metabolite of Fluoxetine. Fluoxetine is an antidepressant drug of the selective serotonin reuptake inhibitor (SSRI) class. It is used for the treatment of depression, panic attacks, obsessive compulsive disorder, etc.
Norfluoxetine-d5 HCl is a labelled metabolite of Fluoxetine. Fluoxetine is an antidepressant drug of the selective serotonin reuptake inhibitor (SSRI) class. It is used for the treatment of depression, panic attacks, obsessive compulsive disorder, etc.
Brand Name:
Vulcanchem
CAS No.:
1185132-92-6
VCID:
VC0196610
InChI:
InChI=1S/C16H16F3NO.ClH/c17-16(18,19)13-6-8-14(9-7-13)21-15(10-11-20)12-4-2-1-3-5-12;/h1-9,15H,10-11,20H2;1H/i10D2,11D2,15D;
SMILES:
C1=CC=C(C=C1)C(CCN)OC2=CC=C(C=C2)C(F)(F)F.Cl
Molecular Formula:
C16H12D5F3NOCl
Molecular Weight:
336.80
Norfluoxetine-d5 Hydrochloride
CAS No.: 1185132-92-6
Cat. No.: VC0196610
Molecular Formula: C16H12D5F3NOCl
Molecular Weight: 336.80
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | Norfluoxetine-d5 is intended for use as an internal standard for the quantification of norfluoxetine by GC- or LC-MS. Norfluoxetine is an active metabolite of the antidepressant fluoxetine. It is formed from fluoxetine by the cytochrome P450 (CYP) isoforms CYP2C9, CYP2C19, and CYP3A. Norfluoxetine inhibits serotonin (5-HT) uptake in rat brain synaptosomal membrane preparations (Ki = 44.7 nM) and isolated human platelets (IC50 = ~15 nM). It has been found in the tissues of fish exposed to wastewater effluent. Norfluoxetine-d5 HCl is a labelled metabolite of Fluoxetine. Fluoxetine is an antidepressant drug of the selective serotonin reuptake inhibitor (SSRI) class. It is used for the treatment of depression, panic attacks, obsessive compulsive disorder, etc. |
|---|---|
| CAS No. | 1185132-92-6 |
| Molecular Formula | C16H12D5F3NOCl |
| Molecular Weight | 336.80 |
| IUPAC Name | 1,1,2,2,3-pentadeuterio-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C16H16F3NO.ClH/c17-16(18,19)13-6-8-14(9-7-13)21-15(10-11-20)12-4-2-1-3-5-12;/h1-9,15H,10-11,20H2;1H/i10D2,11D2,15D; |
| SMILES | C1=CC=C(C=C1)C(CCN)OC2=CC=C(C=C2)C(F)(F)F.Cl |
| Appearance | White to Off-White Solid |
| Melting Point | 139-147°C |
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